methyl 1-[1-(3-methylphenyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl]piperidine-4-carboxylate

• IUPAC Name: methyl 1-[3-(3-methylphenyl)-2,4-dioxo-1H-pyrimidin-6-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H21N3O4/c1-12-4-3-5-14(10-12)21-16(22)11-15(19-18(21)24)20-8-6-13(7-9-20)17(23)25-2/h3-5,10-11,13H,6-9H2,1-2H3,(H,19,24)
• InChI Key: XJLAEYFVXZFIJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C=C(NC2=O)N3CCC(CC3)C(=O)OC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

This compound is a complex organic molecule that contains a piperidine ring and a pyrimidine ring, both of which are common structures in many biologically active compounds. The piperidine ring is a six-membered ring with one nitrogen atom, and the pyrimidine is a six-membered ring with two nitrogen atoms. The presence of these rings suggests that this compound could potentially exhibit interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperidine and pyrimidine rings in separate steps, followed by their connection via a carbon-carbon bond. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, includes a piperidine ring and a pyrimidine ring, both of which are heterocyclic structures. The piperidine ring is saturated (meaning it contains only single bonds), while the pyrimidine ring is aromatic (containing a ring of alternating single and double bonds that contributes to its stability).

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its exact structure and the conditions under which it is stored or used. The presence of the piperidine and pyrimidine rings suggests that it could participate in a variety of reactions typical for these types of structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and stability under various conditions. The presence of the piperidine and pyrimidine rings could influence these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is used. Compounds containing piperidine and pyrimidine rings are found in a variety of pharmaceuticals and biologically active molecules, suggesting that this compound could potentially interact with biological targets in interesting ways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and how it is used. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications and future directions for research on this compound would depend on its exact structure and properties. Given the presence of the piperidine and pyrimidine rings, it could be of interest in the development of new pharmaceuticals or other biologically active compounds.